Cas no 956218-04-5 (2-Bromo-4-cyanobenzoic acid)

• Product Name: 2-Bromo-4-cyanobenzoic acid
• CAS No: 956218-04-5
• MF: C₈H₄BrNO₂
• MW: 226.026861190796
• MDL: MFCD11847003
• CID: 1012020
• Update Time: 2025-06-08

2-Bromo-4-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-cyanobenzoic acid
• Benzoic acid, 2-​bromo-​4-​cyano-
• AK152705
• FCH1406386
• OR400423
• AX8289071
• 2-Bromo-4-cyanobenzoic acid

• MDL： MFCD11847003
• Inchi： 1S/C8H4BrNO2/c9-7-3-5(4-10)1-2-6(7)8(11)12/h1-3H,(H,11,12)
• InChI Key： HAPUQRLIPJWXBH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Bromo-4-cyanobenzoic acid

Research Briefing on 2-Bromo-4-cyanobenzoic Acid (CAS: 956218-04-5) in Chemical Biology and Pharmaceutical Applications

2-Bromo-4-cyanobenzoic acid (CAS: 956218-04-5) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This briefing consolidates the latest research findings on this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Bromo-4-cyanobenzoic acid as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the bromo and cyano functional groups in this compound facilitate efficient cross-coupling reactions, enabling the construction of diverse heterocyclic scaffolds. The resulting inhibitors exhibited potent activity against BTK, a target implicated in autoimmune diseases and B-cell malignancies.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, utilized 2-Bromo-4-cyanobenzoic acid to develop fluorescent probes for imaging protein-protein interactions in live cells. The compound's unique electronic properties allowed for the design of probes with high selectivity and minimal background interference, offering new tools for studying intracellular signaling pathways.

From a synthetic chemistry perspective, advancements in catalytic methodologies have improved the efficiency of incorporating 2-Bromo-4-cyanobenzoic acid into complex molecular architectures. A 2024 report in Advanced Synthesis & Catalysis detailed a palladium-catalyzed C-H activation protocol that leverages this compound to access structurally diverse benzoic acid derivatives. This method reduces synthetic steps and enhances yields, making it attractive for industrial-scale applications.

In drug discovery, 2-Bromo-4-cyanobenzoic acid has also been employed in fragment-based drug design (FBDD). A 2023 study in ACS Chemical Biology demonstrated its utility as a versatile fragment for targeting protein-protein interaction interfaces. The compound's rigidity and polarity profile enabled efficient optimization of binding affinity and selectivity in lead compounds.

Looking ahead, researchers are exploring the potential of 2-Bromo-4-cyanobenzoic acid in PROTAC (proteolysis-targeting chimera) development. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests that this compound could serve as a linker component in bifunctional molecules designed to degrade disease-relevant proteins. This application could open new avenues for targeting traditionally "undruggable" targets.

In conclusion, 2-Bromo-4-cyanobenzoic acid (956218-04-5) continues to demonstrate significant value across multiple facets of chemical biology and pharmaceutical research. Its versatility as a synthetic building block, combined with emerging applications in chemical biology tools and therapeutic development, positions this compound as an important focus area for future research and innovation in medicinal chemistry.